Cas no 189887-39-6 ((1S)-[1,1'-Bi(cyclopentane)]-3-one)

(1S)-[1,1'-Bi(cyclopentane)]-3-one structure
189887-39-6 structure
Product Name:(1S)-[1,1'-Bi(cyclopentane)]-3-one
CAS No:189887-39-6
MF:C10H16O
MW:152.233443260193
CID:2786950
PubChem ID:40428715
Update Time:2025-04-21

(1S)-[1,1'-Bi(cyclopentane)]-3-one Chemical and Physical Properties

Names and Identifiers

    • DTXSID70654352
    • (1S)-[1,1'-Bi(cyclopentane)]-3-one
    • 189887-39-6
    • Inchi: 1S/C10H16O/c11-10-6-5-9(7-10)8-3-1-2-4-8/h8-9H,1-7H2/t9-/m0/s1
    • InChI Key: KCQKDYIMZAIYIP-VIFPVBQESA-N
    • SMILES: O=C1CC[C@@H](C1)C1CCCC1

Computed Properties

  • Exact Mass: 152.120115130Da
  • Monoisotopic Mass: 152.120115130Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų
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